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Compound of Interest

Compound Name: 2,2-Diethyloxirane

Cat. No.: B1346503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for handling 2,2-Diethyloxirane (CAS: 1192-17-2). As a member of the

epoxide class, this compound is a reactive and flammable liquid that necessitates stringent

safety measures to mitigate risks in a laboratory setting. Adherence to these guidelines is

critical for ensuring personnel safety and regulatory compliance.

Immediate Safety and Hazard Information
2,2-Diethyloxirane is classified as a highly flammable liquid and vapor. It is known to cause

skin and eye irritation and may lead to skin sensitization upon repeated contact. Inhalation of

its vapors may also cause respiratory irritation. Due to its chemical structure as a cyclic ether,

there is a potential for the formation of explosive peroxides, especially when exposed to air and

light over time.

Emergency Contact Information: In case of an emergency, immediately contact your

institution's Environmental Health and Safety (EHS) department and local emergency services.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, and eye

contact. The following table summarizes the required PPE for handling 2,2-Diethyloxirane.
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PPE Category Specification Rationale

Eye & Face Protection

Chemical splash goggles

compliant with ANSI Z87.1

standards. A face shield should

be worn over goggles when

handling larger quantities or

when there is a significant

splash hazard.

Protects eyes and face from

splashes and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Consult the glove

manufacturer's compatibility

chart for specific breakthrough

times.

Prevents direct skin contact

with the chemical.

Body Protection

A flame-retardant lab coat or a

100% cotton lab coat must be

worn. Long pants and closed-

toe shoes are required at all

times.

Protects against accidental

spills and splashes.

Respiratory Protection

All handling of 2,2-

Diethyloxirane must be

conducted in a certified

chemical fume hood. If there is

a potential for exposure

outside of a fume hood, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Minimizes the inhalation of

flammable and potentially

harmful vapors.

Quantitative Hazard Data
The following table summarizes key quantitative data for 2,2-Diethyloxirane. This information

is essential for conducting a thorough risk assessment before beginning any experimental

work.
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Property Value Source

CAS Number 1192-17-2 PubChem[1]

Molecular Formula C₆H₁₂O PubChem[1]

Molecular Weight 100.16 g/mol PubChem[1]

Boiling Point 106.1 °C at 760 mmHg ChemNet

Flash Point 10.4 °C ChemNet

Vapor Pressure 33.4 mmHg at 25 °C ChemNet

Occupational Exposure Limits (OELs) for 2,2-Diethyloxirane have not been established by

major regulatory bodies. In the absence of specific limits, it is crucial to handle this compound

with engineering controls and PPE to minimize exposure to the lowest achievable levels.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of 2,2-Diethyloxirane.

1. Preparation and Engineering Controls:

Ventilation: All manipulations involving 2,2-Diethyloxirane must be performed inside a
certified chemical fume hood to control vapor exposure.[2]
Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and non-intrinsically safe electrical equipment.[2]
Static Discharge: Ensure all metal containers and equipment are properly grounded during
the transfer of the liquid to prevent the buildup of static electricity.
Emergency Equipment: Verify that a safety shower, eyewash station, and a fire extinguisher
appropriate for flammable liquids (e.g., dry chemical or CO₂) are readily accessible and in
good working order.[3]

2. Chemical Handling:

Wear all required PPE as specified in the table above.
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Before use, carefully inspect the container for any signs of peroxide formation, such as
crystal formation or discoloration. If peroxides are suspected, do not handle the container
and contact your EHS department immediately.
When transferring the liquid, pour slowly to minimize splashing and the generation of vapors.
Keep the container tightly closed when not in use.

3. Storage:

Store 2,2-Diethyloxirane in a cool, dry, and well-ventilated area designated for flammable
liquids.
Keep containers away from heat, sparks, open flames, and direct sunlight.
Store away from strong oxidizing agents, acids, and bases.
Label all containers with the chemical name, hazard information, date of receipt, and date of
opening.

Disposal Plan
The disposal of 2,2-Diethyloxirane and its contaminated materials must be handled as

hazardous waste.

1. Waste Collection:

Collect all waste containing 2,2-Diethyloxirane, including contaminated lab supplies (e.g.,
pipette tips, gloves, absorbent materials), in a designated and clearly labeled hazardous
waste container.[4]
The waste container must be compatible with the chemical and have a secure, tight-fitting
lid.
Do not mix 2,2-Diethyloxirane waste with other incompatible waste streams.

2. Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.
The storage area should be away from ignition sources and general work areas.

3. Waste Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a certified hazardous waste disposal vendor.[5]
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Follow all local, state, and federal regulations for the disposal of flammable and reactive
chemical waste.[5]

Emergency Procedures
In the event of an emergency, follow these procedures and report the incident to your

supervisor and EHS department.

Spill Response:

Small Spill (contained within a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material using non-sparking tools and place it in a

sealed, labeled hazardous waste container.[6]

Clean the spill area with soap and water.

Large Spill (outside of a fume hood):

Evacuate the immediate area and alert others.

If it is safe to do so, eliminate all ignition sources.

Close the doors to the affected area to contain the vapors.

Activate the fire alarm if there is a significant fire risk.

Contact your institution's emergency response team and EHS department.

First Aid:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[7]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]

Visual Workflow for Handling and Disposal
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of 2,2-Diethyloxirane.
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Caption: Workflow for the safe handling and disposal of 2,2-Diethyloxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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